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Compound of Interest

Compound Name: Z-L -beta-homo-Glu(OtBu)-OH

Cat. No.: B15156279

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Z-L-beta-homo-Glu(OtBu)-OH, a
key building block in modern peptide synthesis and drug discovery. The following sections
detail its chemical identity, properties, and potential applications, offering valuable insights for
researchers in the field.

Chemical Identity and Synonyms

Z-L-beta-homo-Glu(OtBu)-OH is a protected amino acid derivative used in the synthesis of
peptides and peptidomimetics. The "Z" group (benzyloxycarbonyl) protects the amine, while the
"OtBu" group (tert-butyl ester) protects the side-chain carboxylic acid, allowing for controlled
and specific peptide bond formation.

Synonyms:
e (S)-3-(((Benzyloxy)carbonyl)amino)-6-(tert-butoxy)-6-oxohexanoic acid
e N-Cbz-L-beta-homoglutamic acid 6-tert-butyl ester

e Z-L-B-homoglutamic acid(OtBu)-OH

Physicochemical Properties
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A summary of the key physicochemical properties of Z-L-beta-homo-Glu(OtBu)-OH is
presented in the table below. This data is essential for its handling, storage, and application in
experimental settings.

Property Value Reference
CAS Number 2135655-76-2 MySkinRecipes|[1]
Molecular Formula C1sH25NOe MySkinRecipes|[1]
Molecular Weight 351.39 g/mol MySkinRecipes[1]
) N/A (General knowledge for

Appearance Solid

such compounds)

N/A (General recommendation
Storage Temperature 2-8 °C

for protected amino acids)

Role in Peptide Synthesis and Drug Discovery

Z-L-beta-homo-Glu(OtBu)-OH is primarily utilized as a building block in solid-phase peptide
synthesis (SPPS). The incorporation of beta-amino acids, such as this beta-homoglutamic acid
derivative, into peptide chains can confer unique structural and functional properties to the
resulting peptidomimetics. These properties include increased resistance to enzymatic
degradation, which can improve the pharmacokinetic profile of peptide-based drugs.[2][3]

The Z and OtBu protecting groups are orthogonal, meaning they can be removed under
different chemical conditions, providing precise control during the stepwise elongation of the
peptide chain. The Z group is typically removed by hydrogenolysis, while the OtBu group is
cleaved under acidic conditions.

The unique structural characteristics of peptides containing beta-homoglutamic acid can
influence their secondary structure, leading to novel receptor binding affinities and biological
activities.[2] This makes Z-L-beta-homo-Glu(OtBu)-OH a valuable tool for medicinal chemists
in the design and synthesis of new therapeutic agents.

Experimental Protocols
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While a specific, detailed synthesis protocol for a peptide containing Z-L-beta-homo-
Glu(OtBu)-OH is not readily available in the public domain, a general experimental workflow
for its use in solid-phase peptide synthesis (SPPS) is described below. This protocol is based
on standard Fmoc/tBu chemistry, which is a widely used method in peptide synthesis.[4]

General Protocol for Solid-Phase Peptide Synthesis (SPPS) using a protected beta-amino acid:

e Resin Preparation: Swell a suitable solid support resin (e.g., Wang resin) in a compatible
solvent like N,N-dimethylformamide (DMF).

o First Amino Acid Coupling: Couple the first C-terminal amino acid to the resin.

» Deprotection: Remove the N-terminal protecting group (e.g., Fmoc) using a solution of
piperidine in DMF.

e Washing: Thoroughly wash the resin with DMF to remove excess reagents and by-products.
e Coupling of Z-L-beta-homo-Glu(OtBu)-OH:

o Activate the carboxylic acid of Z-L-beta-homo-Glu(OtBu)-OH using a coupling reagent
(e.g., HBTU, HATU) in the presence of a base (e.g., DIPEA) in DMF.

o Add the activated amino acid solution to the resin and allow the coupling reaction to
proceed.

e Washing: Wash the resin with DMF.

o Repeat Deprotection and Coupling Cycles: Repeat the deprotection, washing, and coupling
steps for each subsequent amino acid in the desired peptide sequence.

o Final Deprotection: After the final amino acid is coupled, remove the N-terminal protecting
group.

o Cleavage and Side-Chain Deprotection: Treat the resin with a cleavage cocktail (e.g., a
solution containing trifluoroacetic acid) to cleave the peptide from the resin and remove the
side-chain protecting groups, including the OtBu group from the beta-homoglutamic acid
residue.
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« Purification: Purify the crude peptide using reverse-phase high-performance liquid
chromatography (RP-HPLC).

o Characterization: Confirm the identity and purity of the synthesized peptide using techniques
such as mass spectrometry and analytical RP-HPLC.

Visualizations

The following diagrams illustrate the logical workflow of utilizing Z-L-beta-homo-Glu(OtBu)-OH

in peptide synthesis.
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Solid-Phase Peptide Synthesis Workflow
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Caption: General workflow for incorporating Z-L-beta-homo-Glu(OtBu)-OH into a peptide
sequence via SPPS.
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Caption: The role of Z-L-beta-homo-Glu(OtBu)-OH as a key component in the drug discovery
pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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